(S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide

• IUPAC Name: 3-fluoro-4-[4-[[(2S)-2-(3-fluorophenyl)pyrrolidin-1-yl]methyl]phenoxy]benzamide
• InChI: InChI=1S/C24H22F2N2O2/c25-19-4-1-3-17(13-19)22-5-2-12-28(22)15-16-6-9-20(10-7-16)30-23-11-8-18(24(27)29)14-21(23)26/h1,3-4,6-11,13-14,22H,2,5,12,15H2,(H2,27,29)/t22-/m0/s1
• InChI Key: WHHMECUDUQRPJT-QFIPXVFZSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC=C(C=C2)OC3=C(C=C(C=C3)C(=O)N)F)C4=CC(=CC=C4)F
• Isomeric SMILES: C1C[C@H](N(C1)CC2=CC=C(C=C2)OC3=C(C=C(C=C3)C(=O)N)F)C4=CC(=CC=C4)F
• Molecular Formula: C24H22F2N2O2
• Molecular Weight: 408.4 g/mol

Description

(S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide is a useful research compound. Its molecular formula is C24H22F2N2O2 and its molecular weight is 408.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Kappa Opioid Receptor Antagonism

• (S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide exhibits high affinity and selectivity for kappa opioid receptors. It demonstrates potent antagonistic properties in vitro and potential as a receptor occupancy tracer for in vivo studies (Mitch et al., 2011).

Met Kinase Inhibition

• The compound has been implicated in the discovery and evaluation of Met kinase inhibitors, contributing to the development of anticancer agents (Schroeder et al., 2009).

Fluorescent Chemo-Sensing

• Derivatives of the compound have been used in developing fluorescent "turn on" chemo-sensors for selective detection of aluminum ions, Al3+, showing potential for monitoring such ions in living cells (Rahman et al., 2017).

Antineoplastic Applications

• It has been studied as part of the metabolism of Flumatinib, an antineoplastic tyrosine kinase inhibitor used in treating chronic myelogenous leukemia (Gong et al., 2010).

Crystal Structure Analysis

• The compound's crystal structure has been analyzed, providing insights into its molecular packing and potential applications in medicinal chemistry (Deng et al., 2014).

Polymerase Inhibition

• This compound has been identified in the optimization of benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors, which are significant in cancer treatment (Penning et al., 2010).

Antipsychotic Potential

• Analogues of the compound have been synthesized as potential antipsychotics, showing dopamine antagonistic activity (van Wijngaarden et al., 1987).

Histone Deacetylase Inhibition

• The compound has been part of the design and biological evaluation of histone deacetylase inhibitors, indicating potential use in cancer therapy (Zhou et al., 2008).

Fluorine-Containing Pharmaceuticals

• Research has been conducted on fluorine-containing compounds like this for their potential as antibacterial agents (Holla et al., 2003).